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Compound of Interest

Compound Name: Capromorelin

Cat. No.: B1582104

The responsible management and disposal of chemical compounds are critical for ensuring
laboratory safety and environmental protection. Capromorelin, a ghrelin receptor agonist,
requires careful handling and adherence to specific disposal protocols due to its potential
hazards, including skin and eye irritation, and significant aquatic toxicity.[1][2][3] This guide
provides essential, step-by-step procedures for the proper disposal of Capromorelin in a
research environment.

Hazard Assessment and Safety Precautions

Before handling or disposing of Capromorelin, it is crucial to be aware of its associated
hazards and to use appropriate personal protective equipment (PPE).

Key Hazards:

e Causes skin irritation (H315) and serious eye irritation (H319).[1][3]
o May cause respiratory irritation (H335).

o Harmful if swallowed (H302).

o Very toxic to aquatic life with long-lasting effects (H410).

Recommended Personal Protective Equipment (PPE):
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o Gloves: Wear protective gloves; inspect them before use and use a proper removal

technique.

o Eye/Face Protection: Use safety glasses or goggles.

» Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

o Ventilation: Handle the compound in a well-ventilated area or under an appropriate exhaust

ventilation system.

Hazard Statement

Precautionary Statement
(Disposal)

Regulatory Oversight

H315: Causes skin irritation

P273: Avoid release to the

environment.

Environmental Protection
Agency (EPA) under the
Resource Conservation and
Recovery Act (RCRA).

H319: Causes serious eye

irritation

P391: Collect spillage.

State and local environmental
protection agencies may have

additional requirements.

H335: May cause respiratory
irritation

P501: Dispose of
contents/container to an

approved waste disposal plant.

Department of Transportation
(DOT) for transport of
hazardous materials.

H302: Harmful if swallowed

H410: Very toxic to aquatic life

with long-lasting effects

Standard Disposal Procedure for Laboratory

Settings

The primary method for disposing of Capromorelin from a laboratory is through a licensed

professional waste disposal service. Due to its aquatic toxicity, it must not be disposed of down

the drain.

Step-by-Step Protocol:
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o Waste Segregation: Treat all unused Capromorelin, contaminated materials (e.g., pipette
tips, gloves), and spill cleanup materials as chemical waste.

e Containerization:

o Place solid Capromorelin waste and contaminated disposables into a suitable, sealable,
and clearly labeled hazardous waste container.

o Keep the container tightly closed when not in use.

e Labeling: Label the waste container clearly as "Hazardous Waste - Capromorelin” and
include any other information required by your institution's Environmental Health and Safety
(EHS) department.

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until collection.

o Professional Disposal: Arrange for pickup by your institution’s EHS department or a licensed
hazardous waste contractor. This ensures the material is disposed of at an approved waste
disposal plant in accordance with federal, state, and local regulations.

Spill Management Protocol

In the event of an accidental spill, follow these procedures to minimize exposure and
environmental contamination.

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.

o Don PPE: Wear the appropriate PPE, including gloves, eye protection, and a lab coat.

o Containment: Prevent further leakage or spillage. Do not allow the material to enter drains or
water courses.

o Cleanup:

o For solid spills, carefully sweep or shovel the material and place it in a closed container for
disposal. Avoid creating dust.
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o For liquid solutions, absorb the spill with an inert, non-combustible material such as
diatomite or universal binders.

o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.

» Disposal: Collect all contaminated cleaning materials and place them in the designated
hazardous waste container for professional disposal.

Disposal of Empty Containers

Empty containers may retain product residues and should be handled with care. They should
be disposed of in the same manner as the chemical waste itself or decontaminated thoroughly
according to institutional protocols before being discarded.

Disclaimer:This guide provides general recommendations based on available safety data.
Researchers must consult their institution's specific safety and disposal protocols and comply
with all applicable local, state, and federal regulations.
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Caption: Workflow for the proper disposal of Capromorelin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Capromorelin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582104#capromorelin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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